Cas no 1197232-77-1 (2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride)

• Product Name: 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
• CAS No: 1197232-77-1
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• MDL: MFCD01631837
• CID: 4562665
• PubChem ID: 45156259
• Update Time: 2025-06-22

2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride
• 2-(4-Trifluoromethyl-phenyl)-pyrrolidine
• AK172669
• 2-[4-(trifluoromethyl)phenyl]-pyrrolidine
• 2-(4-(Trifluoromethyl)phenyl)pyrrolidine HCl
• 2-[4-(trifluoromethyl)phenyl]pyrrolidinehydrochloride
• 2-(4-Trifluoromethyl-phenyl)-pyrrolidine hydrochloride
• MFCD08456906
• Y10993
• XHVVDNXOJJAMDE-UHFFFAOYSA-N
• SCHEMBL17437016
• 2-[4-(trifluoromethyl)phenyl]pyrrolidine;hydrochloride
• AS-69259
• AKOS027442301
• 1197232-77-1
• CS-0155425
• 2-[4-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• 2-(4-(Trifluoromethyl)phenyl)pyrrolidinehydrochloride

• MDL： MFCD01631837
• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-5-3-8(4-6-9)10-2-1-7-15-10;/h3-6,10,15H,1-2,7H2;1H
• InChI Key： XHVVDNXOJJAMDE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1CCCN1)(F)F

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride

2-(4-(Trifluoromethyl)phenyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1197232-77-1, commonly referred to as 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a trifluoromethyl-substituted phenyl group, resulting in a molecule with intriguing chemical properties and potential applications.

Pyrrolidine, a five-membered nitrogen-containing ring, is a fundamental component of this compound. The addition of the trifluoromethylphenyl group introduces electronic and steric effects that significantly influence the molecule's reactivity and behavior. The hydrochloride salt form further enhances its solubility and stability, making it suitable for various chemical and biological studies.

Recent studies have highlighted the importance of trifluoromethyl-substituted aromatic compounds in drug discovery. The trifluoromethyl group is known for its electron-withdrawing properties, which can modulate the electronic environment of the aromatic ring and improve the compound's pharmacokinetic profile. This makes 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further underscoring the versatility of this compound.

The physical and chemical properties of 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride are well-documented. Its melting point, boiling point, and solubility in various solvents have been characterized, providing valuable information for its use in different experimental setups. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity.

From an applications perspective, this compound has shown potential in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with complex architectures. Its ability to form stable salts also makes it an attractive option for developing pharmaceutical formulations with enhanced stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride with greater accuracy. Molecular docking studies have revealed potential interactions with key protein targets, suggesting its role in modulating cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-(4-(Trifluoromethyl)phenyl)pyrrolidine hydrochloride (CAS No. 1197232-77-1) is a versatile compound with a wealth of chemical and biological properties. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.